Cas no 76177-28-1 (Propanamide,N-[(5,8-dihydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methyl]-2-oxo-)

Propanamide,N-[(5,8-dihydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methyl]-2-oxo- structure
76177-28-1 structure
Product Name:Propanamide,N-[(5,8-dihydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methyl]-2-oxo-
CAS No:76177-28-1
MF:C15H14N2O5
MW:302.282063961029
CID:565846
PubChem ID:639534
Update Time:2025-04-19

Propanamide,N-[(5,8-dihydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methyl]-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,N-[(5,8-dihydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methyl]-2-oxo-
    • N-[(7-methoxy-6-methyl-5,8-dioxo-isoquinolin-1-yl)methyl]-2-oxo-propan amide
    • N-[(7-methoxy-6-methyl-5,8-dioxoisoquinolin-1-yl)methyl]-2-oxopropanamide
    • N-[(7-Methoxy-6-methyl-5,8-dioxo-5,8-dihydroisoquinolin-1-yl)methyl]-2-oxopropanamide
    • Mimocine
    • SCHEMBL4362599
    • InChI=1/C15H14N2O5/c1-7-12(19)9-4-5-16-10(6-17-15(21)8(2)18)11(9)13(20)14(7)22-3/h4-5H,6H2,1-3H3,(H,17,21
    • 76177-28-1
    • DTXSID90227047
    • propanamide, N-[(5,8-dihydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methyl]-2-oxo-
    • Propanamide, N-((5,8-dihydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methyl)-2-oxo-
    • AKOS040759026
    • 1-Pyruvoylaminomethyl-7-methoxy-6-methyl-5,8-dihydroisoquinoline-5,8-dione
    • Mimocin
    • Inchi: 1S/C15H14N2O5/c1-7-12(19)9-4-5-16-10(6-17-15(21)8(2)18)11(9)13(20)14(7)22-3/h4-5H,6H2,1-3H3,(H,17,21)
    • InChI Key: IYYSRVPPIJVVJO-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C2C(CNC(C(C)=O)=O)=NC=CC=2C(C=1C)=O)=O

Computed Properties

  • Exact Mass: 302.09027155g/mol
  • Monoisotopic Mass: 302.09027155g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 102Ų
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